Desmethyl Erlotinib-d4-1

• Molecular Formula: C21H21N3O4
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(27-8-7-25)20(28-10-9-26-2)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)/i7D2,8D2
• InChIKey: KOQIAZNBAWFSQM-OSEHSPPNSA-N

Desmethyl Erlotinib-d4-1 Overview

Desmethyl Erlotinib-d4-1 (OSI-420-d4-1 free base; CP-373420-d4-1) is a stable-isotope-labeled analog of the bioactive erlotinib metabolite Desmethyl Erlotinib (OSI-420). It belongs to the class of deuterium-labeled quinazoline-based EGFR tyrosine kinase inhibitor metabolites . The compound bears four deuterium atoms specifically positioned on the terminal glycol side chain (OC([2H])([2H])C([2H])([2H])O), distinguishing it from the alternative phenyl-ring-deuterated form (Desmethyl Erlotinib-d4, CAS 1216420-11-9) . With a molecular formula of C21H17D4N3O4 and molecular weight of 383.43 g/mol, it retains the terminal alkyne group required for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry applications .

Deuterium-labeled internal standard for LC‑MS/MS quantification of desmethyl erlotinib (OSI‑420)

Glycol side‑chain labeling preserves +4 Da mass shift on key fragment ions

Terminal alkyne group retained for CuAAC click chemistry conjugation applications

Desmethyl Erlotinib-d4-1 Labeling Specificity

Deuterium-labeled internal standards are the preferred choice for LC-MS/MS bioanalysis because they co-elute with the analyte and correct for matrix effects that structural analogs cannot [1]. However, deuterium labeling position critically determines which MS/MS fragment ions retain the isotopic label, whether the compound is susceptible to protium/deuterium exchange, and which metabolic pathways can be tracked . A phenyl-ring-deuterated standard (Desmethyl Erlotinib-d4) may lose its label during fragmentation that isolates the glycol-containing fragment, generating an unlabeled fragment indistinguishable from endogenous analyte. Conversely, the glycol-side-chain-labeled d4-1 variant preserves the mass shift on fragments containing the O-dealkylation site, making it the appropriate internal standard for methods that monitor glycol-side-chain-containing product ions. These differences are not cosmetic; they directly affect quantitative accuracy, method ruggedness, and the ability to distinguish labeled internal standard signal from endogenous analyte signal in complex biological matrices.

Fragment ion coverage mismatch: Phenyl‑ring‑labeled d4 may lose isotopic label on glycol‑containing fragments, potentially affecting matrix‑effect correction.

H/D exchange profile may differ: Aliphatic glycol deuterium (alpha to oxygen) may be more labile under basic extraction conditions than aromatic ring deuterium.

Documentation scope differs: d4‑1 positioned as research‑use‑only; d4 provides ANDA QC and USP/EP traceability data.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-216. doi:10.1177/1060028018793410 View Source

Desmethyl Erlotinib-d4-1 Differentiation Evidence

Deuterium Placement and Fragment Ion Coverage

Desmethyl Erlotinib-d4-1 carries deuterium exclusively on the two methylene groups of the terminal glycol side chain (–OCD2–CD2–OH), as confirmed by structural determination via SMILES (COCCOC(C(OC([2H])([2H])C([2H])([2H])O)=C1)=CC2=C1C(NC3=CC(C#C)=CC=C3)=NC=N2) . In contrast, Desmethyl Erlotinib-d4 (CAS 1216420-11-9) carries deuterium exclusively on the four aromatic positions of the ethynylanilino phenyl ring (2,3,4,6-tetradeuterio-5-ethynylanilino), as confirmed by InChI and SMILES data . When an MS/MS method monitors a product ion containing the glycol moiety, the phenyl-labeled d4 standard loses its isotopic mass shift upon CID fragmentation, producing an unlabeled fragment that co-elutes and is indistinguishable from the target analyte, potentially causing underestimation of matrix effects and overestimation of analyte concentration. Conversely, the d4-1 standard retains the +4 Da mass shift on all glycol-containing fragment ions .

Fragment Ion Coverage

Class‑level

d4‑1: +4 Da retained on glycol‑containing fragments. d4: Label lost when fragment contains only the glycol moiety.

Supports method selection for glycol‑fragment transitions.

Data to verify from structural determination.

Evidence Dimension	Deuterium labeling position and implications for MS/MS fragment ion isotopic coverage
Target Compound Data	Deuterium at glycol side chain: –OCD2–CD2–OH (four deuterium atoms on two methylene carbons alpha to oxygen). Molecular formula: C21H17D4N3O4. CAS: 2012598-45-5.
Comparator Or Baseline	Desmethyl Erlotinib-d4 (OSI-420-d4): Deuterium at phenyl ring positions 2,3,4,6 of the ethynylanilino group. Molecular formula: C21H17D4N3O4. CAS: 1216420-11-9. Also known as 6-O-Desmethylerlotinib-D4 (phenyl-2,4,5,6-D4).
Quantified Difference	Different fragment ions retain the +4 Da label depending on labeling position. No retention time shift expected for either compound (4 deuterium atoms; literature indicates retention time shifts become measurable only above ~6 deuterium atoms).
Conditions	Structural identification via SMILES notation (MedChemExpress, InvivoChem) and InChI Key (KOQIAZNBAWFSQM-OSEHSPPNSA-N for d4-1; KOQIAZNBAWFSQM-GTNXRJHWSA-N for d4). General MS/MS fragmentation principles from SIL internal standard design literature.

Why This Matters

When selecting a deuterated internal standard for an LC-MS/MS method, the labeling position must be on the same portion of the molecule as the quantitative product ion to ensure the isotope label is retained post-fragmentation; d4-1 is the required choice for methods monitoring glycol-side-chain-containing fragments.

Protium/Deuterium Back-Exchange Susceptibility

The deuterium atoms in Desmethyl Erlotinib-d4-1 reside on carbon atoms positioned alpha to an ether oxygen on the glycol side chain. Literature on stable isotope-labeled internal standard design indicates that deuterium labels should be placed on non-exchangeable sites, and specifically warns against placement on heteroatoms (O, N) or, under certain conditions, on carbons adjacent to carbonyls or in labile aromatic positions . Carbon-attached deuterium on aliphatic positions (as in the glycol –OCD2–CD2–OH group of d4-1) is generally stable under standard acidic LC-MS conditions, but may be more susceptible to H/D exchange under strongly basic conditions or prolonged protic solvent exposure compared to aromatic ring deuterium. The phenyl-ring-deuterated d4 comparator has deuterium on aromatic carbons, which are considered highly resistant to exchange under all standard bioanalytical conditions . No quantitative head-to-head H/D exchange rate study comparing these two specific compounds has been identified in the open literature, representing a class-level inference based on established principles of deuterium labeling chemistry.

Exchange Stability

Class‑level

No direct comparative exchange data; aliphatic deuterium alpha to oxygen may be more labile than aromatic ring deuterium.

Review extraction conditions for potential back‑exchange.

Long‑term protic solvent stability may differ.

Evidence Dimension	Relative susceptibility to protium/deuterium back-exchange under bioanalytical sample preparation conditions
Target Compound Data	d4-1: Deuterium on aliphatic methylene carbons alpha to ether oxygen (–OCD2–CD2–OH). Expected to be stable under standard acidic LC-MS conditions; potential for exchange under strongly basic conditions or prolonged protic solvent exposure at elevated temperatures.
Comparator Or Baseline	Desmethyl Erlotinib-d4: Deuterium on aromatic ring carbons (positions 2,3,4,6 of ethynylanilino group). Aromatic C-D bonds are highly resistant to exchange under all standard bioanalytical conditions.
Quantified Difference	No direct comparative exchange-rate data available for these two specific compounds. Class-level guidance: aromatic deuterium is more resistant to exchange than aliphatic deuterium alpha to oxygen.
Conditions	General principles from stable isotope-labeled internal standard design literature . Recommendation: deuterium labels on heteroatoms or exchangeable positions should be avoided; carbon-attached labels are preferred.

Why This Matters

For laboratories using basic extraction conditions, or for long-term stability studies in protic solvents, the differential exchange potential may influence which deuterated standard provides more robust quantitative performance over extended sample preparation workflows.

Regulatory Documentation: d4 vs. d4-1

Desmethyl Erlotinib-d4 (CAS 1216420-11-9, phenyl-ring-labeled) is explicitly supplied with detailed characterization data compliant with regulatory guidelines and is marketed for analytical method development, method validation (AMV), Quality Control (QC) application for Abbreviated New Drug Application (ANDA), and commercial production of Erlotinib [1]. The compound is also designated as a reference standard suitable for Pharmacopoeia (USP or EP) traceability applications [2]. In contrast, Desmethyl Erlotinib-d4-1 (CAS 2012598-45-5) is positioned primarily as a research-use-only stable isotope-labeled compound, with supplier documentation emphasizing in vitro and in vivo metabolic tracking applications rather than regulatory QC workflows . This distinction in supplier positioning and documentation rigor may impact procurement decisions for laboratories operating under GLP or GMP compliance requirements.

Regulatory Documentation

Supporting evidence

d4: Supplied with ANDA/QC‑compliant characterization data, USP/EP traceable. d4‑1: Research‑use‑only documentation.

Procurement for GLP/GMP may require d4 documentation.

Supplier documentation review needed.

Evidence Dimension	Availability of regulatory-compliant characterization documentation for ANDA/QC applications
Target Compound Data	Desmethyl Erlotinib-d4-1: Positioned as research-use-only stable isotope-labeled compound. Documentation emphasis: biological activity, metabolic pathway tracking, in vitro/in vivo applications. Cat. No.: HY-13256AS1 (MedChemExpress), V103025 (InvivoChem).
Comparator Or Baseline	Desmethyl Erlotinib-d4: Supplied with detailed characterization data compliant with regulatory guidelines. Explicitly marketed for AMV, ANDA QC, and commercial Erlotinib production. Designated as USP/EP reference standard. Cat. No.: V64142 (InvivoChem), SynZeal product.
Quantified Difference	Qualitative difference in supplier documentation scope and intended use classification. d4-1: research use; d4: regulatory QC and ANDA applications.
Conditions	Supplier product datasheets and marketing claims from InvivoChem, SynZeal, ChemWhat, and MedChemExpress.

Why This Matters

For pharmaceutical quality control laboratories and ANDA filers, the availability of regulatory-compliant characterization data and USP/EP traceability is a prerequisite for procurement; d4, not d4-1, currently fulfills this requirement based on available supplier documentation.

• [1] SynZeal. Desmethyl Erlotinib-d4 (CAS 1216420-11-9). Product Datasheet. Accessed 2026. 'Supplied with detailed characterization data compliant with regulatory guideline... can be used for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA or during commercial production of Erlotinib.' View Source
• [2] ChemWhat. Desmethyl Erlotinib-d4 (CAS 1216420-11-9). Product Page. Accessed 2026. 'Can be used as a reference standard and can provide further traceability against Pharmacopoeial standards (USP or EP).' View Source

Method Validation: d4 vs. d4-1

In a 2022 published method for the simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib, and their metabolites in human plasma from NSCLC patients, OSI-420-d4 (phenyl-ring-deuterated, CAS 1216420-11-9) was employed as the internal standard for the erlotinib metabolite OSI-420 [1]. The validated method demonstrated intra- and inter-day precision coefficients of variation ranging from 1.1% to 13.9%, accuracy from 93.3% to 111.1%, and IS-normalized matrix factors below 15% [1]. No peer-reviewed publication has yet been identified that employs Desmethyl Erlotinib-d4-1 (CAS 2012598-45-5) as an internal standard in a validated bioanalytical method. This does not preclude its suitability but represents an evidentiary gap relative to the phenyl-labeled comparator. Earlier methods (e.g., Svedberg et al. 2015) used the structural analog OSI-597 (4-methyl erlotinib), not a stable-isotope-labeled standard, for OSI-420 quantification and reported lower precision at the LLOQ (17% CV for OSI-420) compared to methods employing deuterated internal standards [2].

Published Method Data

Cross‑study comparable

d4: CV 1.1–13.9%, accuracy 93.3–111.1%, IS‑normalized matrix factors <15% (Xiong 2022). d4‑1: No published method validation identified.

Published method context available for d4; validation data to establish for d4‑1.

Review method transfer prerequisites.

Evidence Dimension	Availability of published, validated bioanalytical method data using the compound as an internal standard
Target Compound Data	Desmethyl Erlotinib-d4-1 (CAS 2012598-45-5): No published peer-reviewed method validation data identified as of 2026.
Comparator Or Baseline	OSI-420-d4 (phenyl-labeled, CAS 1216420-11-9): Published in Xiong X et al. Clin Chim Acta. 2022. Intra-/inter-day CV: 1.1–13.9%. Accuracy: 93.3–111.1%. IS-normalized matrix factors: <15%. LC-MS/MS, positive ion mode, multiple reaction monitoring, XBridge C18 column.
Quantified Difference	d4 has published method validation data; d4-1 does not. The d4 method achieved IS-normalized matrix factors below 15%, satisfying EMA and FDA bioanalytical method validation criteria.
Conditions	Human plasma samples from NSCLC patients. Liquid-liquid extraction with tert-butyl methyl ether. LC-MS/MS on XBridge C18 column with linear gradient elution, positive ionization mode, multiple reaction monitoring. Internal standards: afatinib-d6, erlotinib-d6, OSI-420-d4, gefitinib-d6, osimertinib-C13,d3.

Why This Matters

For laboratories developing EGFR-TKI therapeutic drug monitoring panels, the published validation data for OSI-420-d4 provides immediate method transferability and regulatory acceptance confidence that is not yet available for the d4-1 variant.

• [1] Xiong X, Zhang Y, Wang Z, Zhou C, Yang P, Du X, Yang L, Liu W. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2022. doi:10.1016/j.cca.2022.01.014 View Source
• [2] Svedberg A, Gréen H, Vikström A, Lundeberg J, Vikingsson S. A validated liquid chromatography tandem mass spectrometry method for quantification of erlotinib, OSI-420 and didesmethyl erlotinib and semi-quantification of erlotinib metabolites in human plasma. J Pharm Biomed Anal. 2015;107:186-195. doi:10.1016/j.jpba.2014.12.022 View Source

Metabolic Tracking: Glycol vs. Aromatic Labeling

Erlotinib undergoes three major biotransformation pathways: O-demethylation of the side chains (producing OSI-420 and further metabolites, accounting for ~29.4% of dose), oxidation of the acetylene moiety to a carboxylic acid (M6, ~21.0%), and aromatic hydroxylation (M16, ~9.6%) [1]. Desmethyl Erlotinib-d4-1, with deuterium on the glycol side chain, is specifically suited for tracking O-dealkylation metabolic pathways because the isotopic label resides on the metabolically labile glycol moiety. Loss or retention of deuterium during metabolism directly informs on the fate of this side chain. In contrast, Desmethyl Erlotinib-d4, with deuterium on the aromatic ring, enables tracking of aromatic hydroxylation and ring-modification pathways but may lose discriminative power for side-chain metabolic events . This complementary labeling strategy means the two compounds are not interchangeable for mechanistic metabolic studies; their selection must match the specific metabolic pathway under investigation.

Metabolic Pathway Coverage

Class‑level

d4‑1: Tracks O‑dealkylation of glycol side chain (~29.4% dose). d4: Tracks aromatic hydroxylation (~9.6% dose).

Selection depends on metabolic pathway of interest.

Complementary labeling strategies.

Evidence Dimension	Suitability for tracking specific cytochrome P450-mediated metabolic pathways of erlotinib via stable isotope resolved metabolomics
Target Compound Data	Desmethyl Erlotinib-d4-1: Deuterium on glycol side chain –OCD2–CD2–OH. Enables tracking of O-dealkylation and side-chain oxidation pathways. Label retention or loss during in vitro microsomal incubation directly reports on glycol moiety metabolism.
Comparator Or Baseline	Desmethyl Erlotinib-d4: Deuterium on ethynylanilino phenyl ring. Enables tracking of aromatic hydroxylation (e.g., M16 hydroxy-erlotinib formation) and ring-modification pathways.
Quantified Difference	Qualitative pathway coverage difference. d4-1 covers O-demethylation/oxidation of the glycol side chain (the dominant clearance pathway, ~29.4% of dose); d4 covers aromatic hydroxylation (~9.6% of dose) [1].
Conditions	Human in vivo metabolism data from Ling J et al. Drug Metab Dispos. 2005. Human liver microsome incubation studies. Metabolite profiling by LC-MS/MS.

Why This Matters

For ADME laboratories conducting mechanistic metabolic pathway elucidation, the choice between d4-1 and d4 is dictated by whether the glycol side chain or the aromatic ring is the metabolic site of interest; procurement must align with the specific metabolic pathway hypothesis being tested.

• [1] Ling J, Johnson KA, Miao Z, Rakhit A, Pantze MP, Hamilton M, Lum BL, Prakash C. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers. Drug Metab Dispos. 2005;33(12):1753-1764. View Source

Desmethyl Erlotinib-d4-1 Application Scenarios

Glycol Fragment-Based LC-MS/MS Quantification

When developing a triple-quadrupole LC-MS/MS method that monitors a product ion containing the glycol side chain of OSI-420, Desmethyl Erlotinib-d4-1 is the appropriate internal standard. The glycol-side-chain deuterium label (+4 Da) is retained on all product ions containing this moiety, ensuring that the internal standard signal is mass-resolved from the analyte throughout fragmentation. The phenyl-ring-deuterated d4 standard would lose its label upon CID if the monitored fragment excludes the phenyl ring, generating an unlabeled fragment indistinguishable from endogenous OSI-420 and leading to systematic underestimation of matrix effects [1]. This scenario is directly supported by the structural evidence of labeling position established in Section 3 (Evidence Item 1) [2].

O-Dealkylation and Side-Chain Metabolism Studies

For drug metabolism researchers investigating the O-demethylation of erlotinib to OSI-420 and subsequent glycol side-chain oxidation (the quantitatively dominant clearance pathway accounting for ~29.4% of erlotinib dose [1]), Desmethyl Erlotinib-d4-1 provides a direct isotopic probe of glycol moiety fate. During in vitro hepatocyte or liver microsome incubation, retention or loss of the deuterium label on the glycol side chain can be tracked by LC-MS/MS, providing mechanistic information on CYP450-mediated oxidation at this specific site. The phenyl-ring-labeled d4 would not report on side-chain metabolic events, as its label resides on a different part of the molecule. This scenario is supported by the metabolic pathway specificity evidence in Section 3 (Evidence Item 5) [1] and the product documentation for stable isotope resolved metabolomics applications [2].

CuAAC Click Chemistry with Deuterated Probes

Desmethyl Erlotinib-d4-1 retains the terminal alkyne group of the erlotinib scaffold, making it suitable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry applications [1]. The deuterium label on the glycol side chain provides a mass tag that persists through the click reaction, enabling downstream detection of the bioconjugate by mass spectrometry without isotopic interference from non-deuterated click partners. This scenario applies to chemical biology studies requiring both bioorthogonal conjugation capability and isotope-labeled detection, supported by the structural evidence in Section 3 (Evidence Item 1) [2].

Dual-Label Orthogonal Isotopic Standards

Published multi-analyte EGFR-TKI panels (e.g., Xiong et al. 2022) employ erlotinib-d6 as the internal standard for erlotinib and OSI-420-d4 (phenyl-labeled) as the internal standard for OSI-420 [1]. In laboratories requiring a second, orthogonally deuterated OSI-420 standard for cross-validation, method troubleshooting, or dual-label tracer studies, Desmethyl Erlotinib-d4-1 offers a structurally distinct deuterium labeling pattern (glycol side chain vs. phenyl ring) while maintaining identical molecular formula and physicochemical properties. This orthogonality enables simultaneous tracking of two isotopically distinct forms of the same metabolite in a single analytical run, provided the MS/MS transitions are selected to leverage the differential fragment ion coverage of the two standards. This scenario is supported by the published method evidence in Section 3 (Evidence Item 4) [1].

Application

Selection Property

Validation Focus

Glycol‑fragment LC‑MS/MS bioanalysis

Fragment ion isotopic coverage

Matrix‑effect correction for glycol‑containing transitions

O‑dealkylation metabolism research

Label positioning on metabolically labile site

CYP‑mediated side‑chain oxidation tracking

CuAAC click chemistry probe studies

Terminal alkyne group retained

Mass tag retention through conjugation

Orthogonal dual‑label ISTD for EGFR‑TKI panels

Structurally distinct deuterium labeling pattern

Cross‑validation in human plasma research matrices

• [1] Xiong X, Zhang Y, Wang Z, Zhou C, Yang P, Du X, Yang L, Liu W. Simultaneous quantitative detection of afatinib, erlotinib, gefitinib, icotinib, osimertinib and their metabolites in plasma samples of patients with non-small cell lung cancer using liquid chromatography-tandem mass spectrometry. Clin Chim Acta. 2022. doi:10.1016/j.cca.2022.01.014 View Source
• [2] Ling J, Johnson KA, Miao Z, Rakhit A, Pantze MP, Hamilton M, Lum BL, Prakash C. Metabolism and excretion of erlotinib, a small molecule inhibitor of epidermal growth factor receptor tyrosine kinase, in healthy male volunteers. Drug Metab Dispos. 2005;33(12):1753-1764. View Source